2,5-Dichlorobenzimidazole
Overview
Description
Synthesis Analysis
The synthesis of benzimidazole derivatives, including 2,5-Dichlorobenzimidazole, often involves the reaction of an amino intermediate using a mild diazotization procedure . For instance, 2,4,6-trichlorobenzimidazole and 2-bromo-4,6-dichlorobenzimidazole were synthesized via the 2-amino intermediate .
Molecular Structure Analysis
The molecular formula of 2,5-Dichlorobenzimidazole is C7H4Cl2N2, and its molecular weight is 187.02 g/mol . The InChIKey of the compound is LLIARSREYVCQHL-UHFFFAOYSA-N . The compound has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 1 .
Scientific Research Applications
Medicine and Pharmacology
Benzimidazole derivatives, including 2,5-Dichlorobenzimidazole, have various applications in medicine due to their diverse biological activities . They have been used in the treatment of conditions like diabetes, viruses, and parasitic diseases . They also show potential in cancer therapy .
Materials Chemistry
Benzimidazole derivatives are used in materials chemistry . The specific properties of 2,5-Dichlorobenzimidazole could potentially be harnessed in this field, although further research would be needed to confirm this.
Electronics
In the field of electronics, benzimidazole derivatives have shown promise . The unique properties of 2,5-Dichlorobenzimidazole could potentially make it useful in this area.
Technology
Benzimidazole derivatives have applications in various technological fields . The specific applications of 2,5-Dichlorobenzimidazole in technology would need to be explored further.
Dyes and Pigments
Benzimidazole derivatives are used in the production of dyes and pigments . 2,5-Dichlorobenzimidazole could potentially be used in this way.
Agriculture
In agriculture, benzimidazole derivatives have shown potential . It’s possible that 2,5-Dichlorobenzimidazole could have applications in this field, although more research would be needed to confirm this.
Safety and Hazards
When handling 2,5-Dichlorobenzimidazole, personal protective equipment/face protection should be worn, and adequate ventilation should be ensured . Contact with skin, eyes, or clothing should be avoided, and ingestion and inhalation should be prevented . The compound is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation .
Future Directions
Benzimidazole and its derivatives, including 2,5-Dichlorobenzimidazole, have been the focus of many research studies due to their potential as anticancer agents . The development of new benzimidazole-based drugs is an active and attractive topic in medicinal chemistry . Future research may focus on designing novel and potent benzimidazole-containing drugs .
Mechanism of Action
- Role : CK2 is a pleiotropic protein kinase involved in various cellular processes, including cell cycle regulation, metabolism, and cell death . It phosphorylates over 300 protein substrates, significantly impacting total protein phosphorylation in the cell.
- Affected Pathways : CK2 is involved in both physiological and pathological processes, including the cell cycle and cancer development . Inhibition of CK2 by 2,5-Dichlorobenzimidazole impacts these pathways.
- Downstream Effects : Reduced CK2 activity affects various cellular partners, leading to altered cell cycle progression, gene expression, and other cellular responses .
Target of Action
Biochemical Pathways
properties
IUPAC Name |
2,6-dichloro-1H-benzimidazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Cl2N2/c8-4-1-2-5-6(3-4)11-7(9)10-5/h1-3H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LLIARSREYVCQHL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)NC(=N2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90319416 |
Source
|
| Record name | 2,5-Dichlorobenzimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90319416 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Dichlorobenzimidazole | |
CAS RN |
4887-95-0 |
Source
|
| Record name | 2,6-Dichloro-1H-benzimidazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4887-95-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | NSC 345196 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004887950 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4887-95-0 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=345196 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2,5-Dichlorobenzimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90319416 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,5-dichloro-1H-1,3-benzodiazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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